Cas no 182628-12-2 (cis-tert-butyl 3-phenylaziridine-2-carboxylate)

Technical Introduction: cis-tert-Butyl 3-phenylaziridine-2-carboxylate is a chiral aziridine derivative featuring a phenyl substituent and a tert-butoxycarbonyl (Boc) group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and bioactive molecules. The strained aziridine ring offers high reactivity for ring-opening reactions, enabling selective functionalization. The Boc group enhances stability and facilitates handling, while the phenyl moiety contributes to steric and electronic modulation. Its cis-configuration ensures precise stereochemical control in downstream transformations. Suitable for use in asymmetric synthesis and medicinal chemistry, this compound is valued for its synthetic utility and potential in constructing complex molecular architectures.
cis-tert-butyl 3-phenylaziridine-2-carboxylate structure
182628-12-2 structure
Product Name:cis-tert-butyl 3-phenylaziridine-2-carboxylate
CAS No:182628-12-2
MF:C13H17NO2
MW:219.279583692551
MDL:MFCD24368281
CID:3168135
PubChem ID:86767338
Update Time:2025-10-13

cis-tert-butyl 3-phenylaziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • cis-tert-butyl 3-phenylaziridine-2-carboxylate
    • MFCD24368281
    • 182628-12-2
    • 2-Aziridinecarboxylic acid, 3-phenyl-, 1,1-dimethylethyl ester, cis-
    • cis-tert-Butyl 3-phenylaZiridine-2-carboxylate (H-D-AZi(Ph)-OtBu)
    • MDL: MFCD24368281
    • Inchi: 1S/C13H17NO2/c1-13(2,3)16-12(15)11-10(14-11)9-7-5-4-6-8-9/h4-8,10-11,14H,1-3H3/t10-,11-/m1/s1
    • InChI Key: SJENAWGNJMLOIZ-GHMZBOCLSA-N
    • SMILES: O(C(C)(C)C)C([C@H]1[C@@H](C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 219.125928785Da
  • Monoisotopic Mass: 219.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.2Ų

cis-tert-butyl 3-phenylaziridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR307697-250mg
cis-tert-Butyl 3-phenylaziridine-2-carboxylate
182628-12-2
250mg
£150.00 2025-02-20
Apollo Scientific
OR307697-1g
cis-tert-Butyl 3-phenylaziridine-2-carboxylate
182628-12-2
1g
£350.00 2025-02-20
abcr
AB388597-250 mg
cis-tert-Butyl 3-phenylaziridine-2-carboxylate (H-D-Azi(Ph)-OtBu); .
182628-12-2
250 mg
€212.00 2023-07-19
abcr
AB388597-500 mg
cis-tert-Butyl 3-phenylaziridine-2-carboxylate (H-D-Azi(Ph)-OtBu); .
182628-12-2
500 mg
€322.50 2023-07-19
abcr
AB388597-1 g
cis-tert-Butyl 3-phenylaziridine-2-carboxylate (H-D-Azi(Ph)-OtBu); .
182628-12-2
1 g
€509.50 2023-07-19
abcr
AB388597-2,5 g
cis-tert-Butyl 3-phenylaziridine-2-carboxylate (H-D-Azi(Ph)-OtBu); .
182628-12-2
2,5 g
€934.50 2023-07-19
TRC
B490943-50mg
cis-tert-butyl 3-phenylaziridine-2-carboxylate
182628-12-2
50mg
$ 69.00 2023-09-08
TRC
B490943-100mg
cis-tert-butyl 3-phenylaziridine-2-carboxylate
182628-12-2
100mg
$ 98.00 2023-09-08
TRC
B490943-500mg
cis-tert-butyl 3-phenylaziridine-2-carboxylate
182628-12-2
500mg
$ 362.00 2023-09-08
abcr
AB388597-250mg
cis-tert-Butyl 3-phenylaziridine-2-carboxylate (H-D-Azi(Ph)-OtBu); .
182628-12-2
250mg
€204.00 2025-04-20

Additional information on cis-tert-butyl 3-phenylaziridine-2-carboxylate

Cis-Tert-Butyl 3-Phenylaziridine-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 182628-12-2, known as cis-tert-butyl 3-phenylaziridine-2-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of aziridines, which are three-membered nitrogen-containing rings, and its structure incorporates a tert-butyl group and a phenyl substituent, making it a unique derivative with potential applications in drug design and materials science.

Recent studies have highlighted the importance of aziridines as building blocks in medicinal chemistry due to their ability to form stable bonds and participate in various bioactive interactions. The cis configuration of this compound is particularly noteworthy, as it influences the molecule's stereochemistry and, consequently, its pharmacokinetic properties. Researchers have explored the synthesis of cis-tert-butyl 3-phenylaziridine-2-carboxylate through a variety of methods, including ring-opening reactions and stereoselective synthesis techniques, which have been optimized to achieve high yields and purity.

The structural features of this compound make it an attractive candidate for exploring its biological activity. For instance, the phenyl group introduces aromaticity, which can enhance the molecule's stability and interactions with biological targets. Meanwhile, the tert-butyl group contributes to the molecule's lipophilicity, potentially improving its bioavailability. These properties have led scientists to investigate its potential as a lead compound in drug discovery programs targeting various therapeutic areas, such as cancer and infectious diseases.

In terms of applications, cis-tert-butyl 3-phenylaziridine-2-carboxylate has shown promise in the development of prodrugs and delivery systems. Its aziridine ring can serve as a reactive site for conjugation with other biomolecules, enabling the creation of bioconjugates with enhanced functionality. Additionally, its carboxylic acid moiety allows for further functionalization, such as esterification or amidation, which can be tailored to specific medicinal or industrial needs.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions that ensure the preservation of stereochemistry. The use of chiral catalysts and asymmetric induction techniques has been pivotal in achieving the desired cis configuration. Furthermore, advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled precise characterization of this compound's structure and purity.

Looking ahead, ongoing research into cis-tert-butyl 3-phenylaziridine-2-carboxylate is expected to uncover new insights into its chemical reactivity and biological behavior. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial applications. As interest in aziridines continues to grow within the scientific community, this compound is likely to play an increasingly important role in driving innovation across multiple disciplines.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.